Cas no 1258650-43-9 (2-Chloro-5-fluoro-3-nitrobenzene-1-sulfonyl chloride)

• Product Name: 2-Chloro-5-fluoro-3-nitrobenzene-1-sulfonyl chloride
• CAS No: 1258650-43-9
• MF: C₆H₂Cl₂FNO₄S
• MW: 274.053781986237
• MDL: MFCD17167266
• CID: 5167997
• Update Time: 2025-05-18

2-Chloro-5-fluoro-3-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-fluoro-3-nitrobenzene-1-sulfonyl chloride
• 2-chloro-5-fluoro-3-nitrobenzenesulfonyl chloride
• 2-chloro-5-fluoro-3-nitrobenzene-1-sulfonylchloride
• 2-Chloro-5-fluoro-3-nitrobenzene-1-sulfonyl chloride

• MDL： MFCD17167266
• Inchi： 1S/C6H2Cl2FNO4S/c7-6-4(10(11)12)1-3(9)2-5(6)15(8,13)14/h1-2H
• InChI Key： UBLRMSYHDOKQMJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1S(=O)(=O)Cl)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 351
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-Chloro-5-fluoro-3-nitrobenzene-1-sulfonyl chloride

Comprehensive Guide to 2-Chloro-5-fluoro-3-nitrobenzene-1-sulfonyl chloride (CAS No. 1258650-43-9)

2-Chloro-5-fluoro-3-nitrobenzene-1-sulfonyl chloride (CAS No. 1258650-43-9) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro and fluoro substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C6H2ClFNO4S, offers versatile reactivity, making it valuable for cross-coupling reactions and sulfonamide formation.

The growing demand for fluorinated and chlorinated aromatic compounds in drug discovery has placed 2-Chloro-5-fluoro-3-nitrobenzene-1-sulfonyl chloride in the spotlight. Researchers frequently search for "sulfonyl chloride applications" and "nitrobenzene derivatives in medicinal chemistry," highlighting its relevance. This compound's ability to act as a sulfonating agent enables the development of novel enzyme inhibitors and antimicrobial agents, aligning with trends in precision medicine and antibiotic resistance research.

From a synthetic perspective, CAS 1258650-43-9 exhibits excellent stability under controlled conditions, though it requires handling in anhydrous environments due to its moisture-sensitive nature. Its electrophilic sulfonyl group readily reacts with amines, yielding sulfonamides—a key functional group in many FDA-approved drugs. Recent publications emphasize its utility in constructing heterocyclic scaffolds, addressing queries like "how to synthesize sulfonamide-based drugs" and "fluoro-nitrobenzene reactivity."

The market for high-purity sulfonyl chlorides has expanded with advancements in catalytic fluorination techniques. Suppliers often list 2-Chloro-5-fluoro-3-nitrobenzene-1-sulfonyl chloride alongside searches for "custom organofluorine building blocks" and "nitroaromatic intermediates." Its role in developing PET radiotracers (Positron Emission Tomography) further connects it to trending topics like diagnostic imaging and cancer theranostics.

Environmental and regulatory considerations for CAS 1258650-43-9 focus on proper waste disposal protocols for halogenated byproducts. Industry best practices recommend using closed-system processing to minimize exposure, responding to searches for "green chemistry approaches for sulfonyl chlorides." Analytical methods such as HPLC purity testing and 19F-NMR characterization ensure quality control, meeting the needs of laboratories requiring "certified reference standards."

Future research directions for 2-Chloro-5-fluoro-3-nitrobenzene-1-sulfonyl chloride may explore its potential in covalent inhibitor design, a hot topic in proteomics and kinase drug development. As patent filings increase for sulfonamide-containing therapeutics, this compound’s strategic importance in intellectual property-driven chemistry becomes evident. Its compatibility with continuous flow chemistry systems also positions it favorably for industrial-scale applications.